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Application Workflow Diagram

The core process involves a redox-mediated reaction for lithium recovery, where the ferricyanide catholyte

plays a dual role. The diagram below illustrates this integrated workflow.
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¢ Integrated Lithium Recovery and Flow Battery Application*
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Quantitative Data Summary

The table below summarizes the key performance metrics reported in the study [1].

Parameter Value Context / Significance

Li* Recovery Exceptional From spent LiFePOa; specific numerical value not
Efficiency provided in the abstract.

Ferrocyanide 1.74M Achieved in the catholyte, enabled by the high ionic
Concentration strength from recovered Li*.

Battery Cycle Life >11,000 cycles Demonstrates exceptional long-term durability.
Capacity Degradation 0.00019% per Measured at a current density of 120 mA cm~2.
Rate cycle

Daily Degradation Rate  0.09% per day Further underscores the system's stability.

Experimental Protocols

Here is a detailed methodology for implementing the described technology, compiled from the research

article [1].

Protocol 1: Redox-Mediated Lithium Recovery from Spent
LiFePOa4

Objective: To efficiently leach and recover lithium ions from spent lithium iron phosphate batteries using a

redox-mediated reaction.

e Materials and Reagents:

o Spent LiFeP04 battery material (source of Li*).
o A solution containing the ferricyanide/ferrocyanide ([Fe (CN)e]3-/4-) redox couple, which
acts as the mediating agent.
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¢ Procedure:

o Preparation: The spent LiFeP04 cathode material is harvested and processed (e.g.,
separated from current collectors, lightly ground) to increase surface area for reaction.

o Redox Reaction: The processed LiFeP04 is immersed in the solution containing the redox
mediator.

o Leaching: The mediator facilitates the oxidation of LiFeP04, leading to the release of lithium
ions (L1+) into the solution and the formation of FeP0a.

o Separation: The solid FeP04 and any other insoluble components are separated from the
solution, which now contains the recovered L1i*. This solution proceeds directly to catholyte
preparation.

Protocol 2: Assembly and Testing of Alkaline Zinc-Ferricyanide
Flow Battery (AZFFB)

Objective: To utilize the lithium-enriched solution in a flow battery, achieving high energy density and long

cycle life.

e Materials and Reagents:

o Catholyte: The solution from Protocol 1, enriched with recovered Li*. The high ionic strength
boosts the solubility of [Fe(CN) 6]~ to 1.74 M.

o Anolyte: A zinc-based electrolyte (e.g., zinc salt in an alkaline aqueous solution).

o Cell Components: A flow battery cell equipped with a zinc anode, a suitable porous cathode
(e.g., carbon felt), and an ion-exchange membrane separating the anolyte and catholyte
compartments.

¢ Procedure:

o Catholyte Preparation: The solution containing recovered L1~ is used as the base for the
catholyte. The concentration of the ferri-/ferrocyanide active material is adjusted as needed.

o Cell Assembly: The flow battery cell is assembled with the zinc anode, the porous cathode,
and the membrane. The anolyte and prepared catholyte are loaded into their respective
reservoirs.

o Electrochemical Cycling: The battery is cycled by applying a charge/discharge current.
During discharge, zinc is oxidized at the anode, while ferricyanide is reduced to ferrocyanide at
the cathode. The process is reversed during charging.

o Performance Monitoring: The battery's performance is evaluated over thousands of cycles by
monitoring key parameters such as voltage efficiency, capacity retention, and degradation rate
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at a specified current density (e.g., 120 mA cm~2).

Key Mechanisms and Advantages

¢ Direct Integration: The primary advantage of this protocol is the elimination of intermediate
purification steps. The L1 *-containing solution from the recycling process is directly repurposed into a
valuable energy storage product [1].

¢ Role of Recovered Li*: The recovered lithium ions increase the ionic strength of the catholyte. This
is crucial for achieving a very high concentration of the ferrocyanide active material ([Fe(CN)es]14-),
which directly contributes to the high energy density of the flow battery [1].

* Redox Mediation: The ferricyanide/ferrocyanide couple acts as a soluble catalyst, facilitating both
the lithium leaching reaction and the charge transfer processes within the flow battery, leading to
reduced overpotentials and higher efficiency [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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